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Compound of Interest

Compound Name: 2-Chloro-5-cyanopyridine

Cat. No.: B021959 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical intermediates is paramount for their successful

application in synthesis and analysis. This technical guide provides an in-depth overview of the

core physical characteristics of 2-Chloro-5-cyanopyridine, a key building block in the

synthesis of various pharmaceutical and agrochemical compounds.

Core Physical and Chemical Properties
2-Chloro-5-cyanopyridine, with the CAS number 33252-28-7, is a solid, typically appearing as

a white to off-white or cream to yellow crystalline powder.[1][2][3][4] Its chemical structure

consists of a pyridine ring substituted with a chloro group at the 2-position and a cyano group

at the 5-position.

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of 2-Chloro-5-
cyanopyridine.
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Property Value Notes

Molecular Formula C₆H₃ClN₂ [2][3][5]

Molecular Weight 138.55 g/mol [2][5]

Melting Point 78 - 121 °C

The reported range varies

across different sources.

Common ranges include 78-82

°C[2], 108-115 °C[2][3], 117

°C[6][7], and 114-121 °C.[1][4]

This variation may be due to

the purity of the sample and

the method of determination.

Boiling Point 107 °C @ 1 mmHg

Density No information available

Solubility

Low solubility in water. Soluble

in common organic solvents

like dichloromethane and

chloroform.

[2] Specific quantitative

solubility data is not readily

available.

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Chloro-5-
cyanopyridine.

Spectrum Type Data Availability and Notes

¹H NMR
Spectra are available in chemical databases

such as ChemicalBook.[8]

¹³C NMR Spectra are available in chemical databases.[8]

Infrared (IR)

IR spectra are available in databases like

PubChem, often presented as a KBr wafer

spectrum.[9]

Mass Spectrometry (MS) Mass spectral data is available in databases.[8]
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Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of

organic compounds like 2-Chloro-5-cyanopyridine.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Protocol:

Sample Preparation: A small amount of the dry, powdered 2-Chloro-5-cyanopyridine is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[6] The

sample must be well-packed to ensure accurate results.[6]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a means of observing the sample.[1]

Heating: The sample is heated at a controlled rate.[1] An initial rapid heating can be used to

determine an approximate melting point, followed by a slower, more careful determination

with a heating rate of about 2°C per minute.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal

melts is recorded as the end of the melting range.

Boiling Point Determination (Microscale Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.

Protocol:

Apparatus Setup: A small amount of the liquid sample (approximately 0.2 mL) is placed in a

small test tube. A Bell capillary tube (a capillary tube sealed at one end) is inserted, open

end down, into the liquid.[10] This setup is then placed in a heating apparatus, such as a

melting point apparatus.[10]
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Heating: The sample is heated slowly. As the temperature rises, the air trapped in the Bell

capillary will expand and exit as bubbles.[10]

Observation: Heating is continued until a steady stream of bubbles emerges from the Bell

capillary, indicating that the liquid is boiling.[10]

Cooling and Recording: The heating is then discontinued. The temperature at which the

liquid is drawn up into the Bell capillary is recorded as the boiling point. This occurs when the

vapor pressure inside the capillary equals the external atmospheric pressure.[10]

Visualizations
Experimental Workflow for Melting Point Determination
The following diagram illustrates the general workflow for determining the melting point of a

solid organic compound.
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Workflow for Melting Point Determination

Sample Preparation

Measurement

Data Recording

Start with dry, powdered sample

Pack sample into capillary tube (2-3 mm height)

Insert capillary into melting point apparatus

Heat sample at a controlled rate (e.g., 2°C/min)

Observe for phase change

Record temperature at first liquid drop

Record temperature at complete liquefaction

End

Report melting range

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in determining the melting point of a solid sample.
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This technical guide provides a consolidated source of information on the physical properties of

2-Chloro-5-cyanopyridine, intended to support the work of researchers and professionals in

the chemical and pharmaceutical sciences. The provided data and protocols are essential for

the effective handling, application, and analysis of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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